Cas no 1275412-05-9 (2-(oxan-3-yl)cyclopropylmethanamine)

• Product Name: 2-(oxan-3-yl)cyclopropylmethanamine
• CAS No: 1275412-05-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6569871
• PubChem ID: 55227476
• Update Time: 2025-08-05

2-(oxan-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(oxan-3-yl)cyclopropylmethanamine
• [2-(oxan-3-yl)cyclopropyl]methanamine
• EN300-1855755
• AKOS006248489
• 1275412-05-9

• Inchi： 1S/C9H17NO/c10-5-8-4-9(8)7-2-1-3-11-6-7/h7-9H,1-6,10H2
• InChI Key： RIAQGEWGUCASKE-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C1CC1CN

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(oxan-3-yl)cyclopropylmethanamine

Introduction to 2-(Oxan-3-yl)cyclopropylmethanamine (CAS No. 1275412-05-9)

2-(Oxan-3-yl)cyclopropylmethanamine, also known by its CAS number 1275412-05-9, is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a cyclopropylmethanamine moiety attached to an oxan (tetrahydro-2H-pyran) ring. The combination of these structural elements endows the compound with a range of interesting properties and potential applications.

The chemical formula of 2-(oxan-3-yl)cyclopropylmethanamine is C₁₀H₁₉N, and its molecular weight is approximately 157.26 g/mol. The compound's structure features a cyclopropyl ring, which is known for its high reactivity due to the strain inherent in the three-membered ring. The oxan ring, on the other hand, provides additional stability and flexibility, making the compound a valuable candidate for various chemical reactions and biological studies.

In recent years, 2-(oxan-3-yl)cyclopropylmethanamine has been the subject of several research studies aimed at exploring its potential applications in medicinal chemistry. One notable area of interest is its use as a building block in the synthesis of more complex molecules with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the role of this compound in the development of novel antiviral agents. The researchers found that derivatives of 2-(oxan-3-yl)cyclopropylmethanamine exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

Beyond antiviral applications, 2-(oxan-3-yl)cyclopropylmethanamine has also shown promise in the field of neuropharmacology. A 2020 study published in the European Journal of Medicinal Chemistry investigated the compound's effects on central nervous system (CNS) disorders. The results indicated that certain derivatives of 2-(oxan-3-yl)cyclopropylmethanamine exhibited significant neuroprotective properties, suggesting potential therapeutic applications in conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 2-(oxan-3-yl)cyclopropylmethanamine is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound, making it readily available for further modification and optimization. One such method involves the reaction of cyclopropylmethylamine with an appropriate oxirane derivative under mild conditions, yielding high yields and purity levels.

In addition to its medicinal applications, 2-(oxan-3-yl)cyclopropylmethanamine has also been explored for its potential as a ligand in coordination chemistry. A 2019 study published in Inorganic Chemistry demonstrated that this compound can form stable complexes with various metal ions, including copper(II) and zinc(II). These complexes exhibited interesting electronic and magnetic properties, making them suitable for use in catalytic processes and materials science.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. Studies have shown that 2-(oxan-3-yl)cyclopropylmethanamine exhibits low toxicity and environmental persistence when used under controlled conditions. This makes it a safer alternative to some traditional compounds used in similar applications.

In conclusion, 2-(oxan-3-yl)cyclopropylmethanamine (CAS No. 1275412-05-9) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry, neuropharmacology, coordination chemistry, and materials science. Its unique structural features and synthetic accessibility make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.